Arachidonic Acid (sodium salt)
Arachidonic Acid (sodium salt)
Polyunsaturated fatty acids (PUFAs) are essential nutrients that show distinct deficiency syndromes when not present in adequate amounts in the diet. Virtually all cellular arachidonic acid is esterified in membrane phospholipids where its presence is tightly regulated through multiple interconnected pathways. Free arachidonic acid is a transient, critical substrate for the biosynthesis of eicosanoid second messengers. Receptor-stimulated release, metabolism, and re-uptake of free arachidonate are all important aspects of cell signalling and inflammation.
Brand Name:
Vulcanchem
CAS No.:
6610-25-9
VCID:
VC0027794
InChI:
InChI=1S/C20H32O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22;/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-19H2,1H3,(H,21,22);/q;+1/p-1/b7-6-,10-9-,13-12-,16-15-;
SMILES:
CCCCC/C=CC/C=CC/C=CC/C=CCCCC([O-])=O.[Na]
Molecular Formula:
C20H31O2 · Na
Molecular Weight:
326.4 g/mol
Arachidonic Acid (sodium salt)
CAS No.: 6610-25-9
Reference Standards
VCID: VC0027794
Molecular Formula: C20H31O2 · Na
Molecular Weight: 326.4 g/mol
| CAS No. | 6610-25-9 |
|---|---|
| Product Name | Arachidonic Acid (sodium salt) |
| Molecular Formula | C20H31O2 · Na |
| Molecular Weight | 326.4 g/mol |
| IUPAC Name | sodium;(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate |
| Standard InChI | InChI=1S/C20H32O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22;/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-19H2,1H3,(H,21,22);/q;+1/p-1/b7-6-,10-9-,13-12-,16-15-; |
| Standard InChIKey | RMBLTWUTZAFABA-XVSDJDOKSA-M |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)[O-].[Na+] |
| SMILES | CCCCC/C=CC/C=CC/C=CC/C=CCCCC([O-])=O.[Na] |
| Canonical SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)[O-].[Na+] |
| Description | Polyunsaturated fatty acids (PUFAs) are essential nutrients that show distinct deficiency syndromes when not present in adequate amounts in the diet. Virtually all cellular arachidonic acid is esterified in membrane phospholipids where its presence is tightly regulated through multiple interconnected pathways. Free arachidonic acid is a transient, critical substrate for the biosynthesis of eicosanoid second messengers. Receptor-stimulated release, metabolism, and re-uptake of free arachidonate are all important aspects of cell signalling and inflammation. |
| Synonyms | (all-Z)-5,8,11,14-Eicosatetraenoic acid Arachidonate, Sodium Arachidonic Acid Arachidonic Acid, (all-Z)-Isomer, 1-(14)C-Labeled Arachidonic Acid, (all-Z)-isomer, 3H-Labeled Arachidonic Acid, Ammonium Salt, (all-Z)-Isomer Arachidonic Acid, Cerium Salt, (all-Z)-Isomer Arachidonic Acid, Cesium Salt, (all-Z)-Isomer Arachidonic Acid, Lithium Salt, (all-Z)-Isomer Arachidonic Acid, Potassium Salt, (all-Z)-Isomer Arachidonic Acid, Sodium Salt Arachidonic Acid, Sodium Salt, (all-Z)-Isomer Arachidonic Acid, Zinc Salt, (all-Z)-Isomer Sodium Arachidonate Vitamin F |
| Reference | 1.Simopoulos, A.P. Omega-3 Fatty acids in health and disease and in growth and development. American Journal of Clinical Nutrition 54, 438-463 (1991). |
| PubChem Compound | 23675453 |
| Last Modified | Nov 11 2021 |
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